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Compound of Interest

Compound Name: 1H-tetrazol-5-ylurea

Cat. No.: B8739596

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Experimental data on the energetic properties of 1H-tetrazol-5-ylurea are not
readily available in the public domain. The following application notes and protocols are based
on established knowledge of tetrazole-based energetic materials and provide a framework for
the synthesis, characterization, and potential applications of 1H-tetrazol-5-ylurea as an
energetic compound. The quantitative data presented is for analogous tetrazole derivatives to
provide a comparative context.

Introduction

Tetrazole derivatives are a significant class of nitrogen-rich heterocyclic compounds that have
garnered considerable interest in the field of energetic materials. Their high heats of formation,
substantial nitrogen content, and the generation of environmentally benign dinitrogen gas upon
decomposition make them attractive candidates for the development of high-performance,
next-generation explosives, propellants, and pyrotechnics.[1][2] The tetrazole ring's inherent
energy content and its ability to be functionalized with various explosophoric groups (e.g., -
NOz, -N3, -NHNO2) allow for the fine-tuning of energetic properties.[1]

This document focuses on the potential application of 1H-tetrazol-5-ylurea as an energetic
material. While specific performance data for this compound is not currently published, its
structure, combining the high-nitrogen tetrazole ring with the urea moiety, suggests potential as
an energetic material with a favorable oxygen balance and hydrogen bonding capabilities,
which could lead to increased density and reduced sensitivity.
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Potential Applications

Based on the properties of related tetrazole compounds, 1H-tetrazol-5-ylurea could be
investigated for the following applications:

Melt-castable Explosives: The presence of the urea group may lower the melting point and
introduce hydrogen bonding, potentially making it suitable for melt-cast applications.

¢ Gas Generants: Its high nitrogen content suggests it could be a component in gas-
generating compositions for applications such as automotive airbags, where the production
of non-toxic gases is crucial.[1]

o Low-Sensitivity Explosives: The urea functional group might enhance thermal stability and
reduce sensitivity to mechanical stimuli like impact and friction through intermolecular
hydrogen bonding.

e Propellant Formulations: As a high-energy, high-nitrogen ingredient, it could be explored as a
component in solid rocket propellant formulations.

Data Presentation: Energetic Properties of
Analogous Tetrazole Derivatives

To provide a reference for the potential performance of 1H-tetrazol-5-ylurea, the following
tables summarize the energetic properties of various 5-substituted and other tetrazole
derivatives.

Table 1: Performance Characteristics of Selected Energetic Tetrazole Compounds
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Data sourced from multiple references.[1][3][4]

Table 2: Comparative Energetic Properties of Tetrazole Derivatives and Standard Explosives

Compound Detonation Velocity (m/s) Detonation Pressure (GPa)

N-(1-(3,4-dinitro-1H-pyrazol-5-
yl)-1H-tetrazol-5-yl)nitramide

9451

Hydroxylammonium salt of N-
(3,4-dinitro-1H-pyrazol-5- 9412

yl)-2H-tetrazol-5-amine

Hydrazinium salt of N-(3,4-
dinitro-1H-pyrazol-5-yl)-2H- 9441

tetrazol-5-amine

HMX (Octogen) ~9100 ~39.3

RDX (Hexogen) ~8750 ~34.0

Data sourced from multiple references.[5]

Experimental Protocols

The following sections detail hypothetical experimental protocols for the synthesis and
characterization of 1H-tetrazol-5-ylurea based on established methods for analogous
compounds.

Synthesis of 1H-Tetrazol-5-ylurea

This proposed synthesis involves a two-step process starting from sodium dicyanamide.
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Step 1: Synthesis of 5-Aminotetrazole from Sodium Dicyanamide

Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser, and a thermometer, add sodium dicyanamide (0.1 mol) and
sodium azide (0.11 mol) to 100 mL of water.

Acidification: Slowly add hydrochloric acid (2 M) to the suspension with vigorous stirring until
the pH of the mixture reaches 6-7.

Reflux: Heat the reaction mixture to reflux (approximately 100 °C) and maintain for 24 hours.
Monitor the reaction progress using Thin Layer Chromatography (TLC).

Work-up: After completion, cool the reaction mixture to room temperature. The product, 5-
aminotetrazole, will precipitate out of the solution.

Purification: Filter the precipitate, wash with cold water, and recrystallize from hot water to
obtain pure 5-aminotetrazole. Dry the product in a vacuum oven at 60 °C.

Step 2: Synthesis of 1H-Tetrazol-5-ylurea from 5-Aminotetrazole

Reaction Setup: In a 100 mL round-bottom flask, dissolve 5-aminotetrazole (0.05 mol) in 50
mL of dry acetonitrile.

Urea Formation: Add trimethylsilyl isocyanate (0.06 mol) dropwise to the solution at room
temperature.

Reaction: Stir the mixture at room temperature for 12 hours.

Work-up: Add 20 mL of methanol to the reaction mixture to quench any unreacted
isocyanate.

Isolation: Remove the solvent under reduced pressure. The resulting solid is 1H-tetrazol-5-
ylurea.

Purification: Recrystallize the crude product from an appropriate solvent system (e.g.,
ethanol/water) to yield pure 1H-tetrazol-5-ylurea.
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Physicochemical and Energetic Characterization

Caution: The characterization of energetic materials should only be performed by trained
personnel in appropriately equipped laboratories.

e Structural Characterization:

o NMR Spectroscopy: Record *H and 3C NMR spectra in a suitable deuterated solvent
(e.g., DMSO-ds) to confirm the chemical structure.

o FTIR Spectroscopy: Obtain the infrared spectrum to identify characteristic functional
groups (e.g., N-H, C=0, C=N, N=N).

o Elemental Analysis: Determine the elemental composition (C, H, N) to verify the empirical
formula.

o Mass Spectrometry: Use high-resolution mass spectrometry (HRMS) to determine the
exact molecular weight.

e Thermal Analysis:

o Differential Scanning Calorimetry (DSC): Determine the melting point and decomposition
temperature by heating a small sample (1-2 mg) at a constant rate (e.g., 5 °C/min) in a
nitrogen atmosphere.[1] This provides information on the material's thermal stability.

o Density Measurement:

o Gas Pycnometry: Measure the solid-state density using a gas pycnometer at room
temperature. Density is a critical parameter for calculating detonation performance.

e Sensitivity Testing:

o Impact Sensitivity: Use a BAM (Bundesanstalt fir Materialforschung und -prifung) drop
hammer to determine the impact sensitivity according to standard procedures.[1] The
result is typically reported as the energy (in Joules) at which detonation occurs.

o Friction Sensitivity: Employ a BAM friction apparatus to measure the sensitivity to friction,
reported in Newtons.[1]
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¢ Detonation Performance Calculation:

o Computational Methods: In the absence of experimental detonation testing, use software
packages like EXPLO5 or CHEETAH to predict the detonation velocity and detonation
pressure. These calculations typically require the heat of formation (which can be
calculated using quantum chemical methods like Gaussian) and the experimental density.

[1][2]

Visualizations

Caption: Proposed synthesis pathway for 1H-tetrazol-5-ylurea.
Caption: General experimental workflow for new energetic material characterization.

Caption: Structure-property relationships in tetrazole-based energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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